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An Objective Comparison of Simulation Codes for Neutronics Benchmarking of Neodymium-
146

This guide provides a comparative overview of prominent simulation codes and nuclear data

libraries for benchmarking the neutronics of Neodymium-146 (Nd-146). It is intended for

researchers and scientists in nuclear physics and engineering. Neodymium isotopes are

significant fission products in nuclear reactors, and accurate simulation of their neutron

interactions is crucial for reactor design, safety, and waste management.

Introduction to Neutronics Simulation
Neutronics simulations model the transport of neutrons through materials. The accuracy of

these simulations depends on two key components: the transport code that solves the

Boltzmann transport equation (or a simplified version of it) and the nuclear data library that

provides the fundamental input parameters, such as cross-sections for neutron-nucleus

interactions. Benchmarking these simulations involves comparing their results with

experimental data to validate their accuracy.

Key Monte Carlo Simulation Codes
Several Monte Carlo codes are widely used for neutron transport simulations. These codes

simulate the individual histories of a large number of neutrons and use statistical methods to

estimate macroscopic quantities. The most common codes for this type of analysis are

MCNP®, Serpent, and Geant4.
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Feature
MCNP® (Monte
Carlo N-Particle)

Serpent
Geant4 (Geometry
and Tracking)

Primary Application

General-purpose

radiation transport,

reactor physics,

criticality safety,

shielding.[1]

Reactor physics,

burnup calculations,

coupled multi-physics

simulations.[2]

High-energy physics,

medical and space

applications, detector

simulation.[3][4]

Geometry

Constructive Solid

Geometry (CSG) with

surfaces and cells.

Can model complex

geometries.[1]

CSG-based, similar to

MCNP, with a

universe-based

geometry system.[2]

CSG and Boundary-

Represented Solids

(BREPS), offering

high flexibility.

Neutron Physics

High-fidelity,

continuous-energy

neutron transport

based on evaluated

nuclear data libraries.

[1]

Continuous-energy

neutron physics with

on-the-fly Doppler

broadening of cross-

sections.[5]

Includes a "High

Precision" (HP)

package for low-

energy neutron

transport using

evaluated data

libraries.[3][6]

Nuclear Data

Primarily uses ACE (A

Compact ENDF)

formatted files

processed from

ENDF/B libraries.[7]

Can use ACE files

from various libraries

(ENDF/B, JEFF,

JENDL, etc.).[7]

Uses its own G4NDL

(Geant4 Neutron Data

Library) format,

processed from

ENDF/B, JEFF, and

other libraries.[3]

Performance

Highly optimized and

widely validated. Can

be computationally

intensive for complex

problems.[8]

Generally faster than

MCNP for lattice

physics calculations

but can be slower for

other applications.[7]

[8]

Performance can vary

depending on the

physics list and

geometry complexity.

[9]

Availability Export-controlled,

distributed by RSICC.

Developed at VTT

Technical Research

Centre of Finland,

Open-source,

developed by a large
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academic and

commercial licenses

available.

international

collaboration.

Evaluated Nuclear Data Libraries for Neodymium-
146
The choice of the nuclear data library is as critical as the choice of the simulation code. These

libraries contain evaluated data for neutron cross-sections, angular distributions, and energy

spectra of secondary particles. Several major libraries are available, each with its own

evaluations for Nd-146.
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Data Library Latest Version
Nd-146 Data
Availability

Key Features

ENDF/B VIII.0 Yes

A US-based library,

widely used as a

standard for many

applications. ENDF/B-

VIII.0 was released in

2018 with significant

updates for many

isotopes.[10][11][12]

JEFF 3.3 Yes

A collaboration of NEA

Data Bank

participating countries.

JEFF-3.3 was

released in 2017 and

includes

comprehensive data

for fission and fusion

applications.[13][14]

[15][16]

JENDL 5 Yes

The Japanese

Evaluated Nuclear

Data Library. JENDL-

5, released in 2021,

has an increased

number of nuclides

and updated data

based on recent

experiments and

models.[17][18][19]

[20][21]

CENDL 3.2 Yes The Chinese

Evaluated Nuclear

Data Library. CENDL-

3.2 was released in
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2020 with new and

updated evaluations

for 134 nuclides.[22]

[23][24][25]

Experimental Data for Neodymium-146
Experimental data is the cornerstone of benchmarking. For Nd-146, neutron capture cross-

section data is a key parameter for validation.

Experimental Neutron Capture Cross-Sections for Nd-
146
The following table summarizes experimental data for the neutron radiative capture cross-

sections of Nd-146 in the energy range of 0.5 to 2.2 MeV.[26]

Neutron Energy (MeV) Cross-Section (mb) Uncertainty (mb)

0.5 65.3 3.9

0.7 51.2 3.1

0.9 41.5 2.5

1.1 35.0 2.1

1.3 29.8 1.8

1.5 25.4 1.5

1.8 20.1 1.4

2.2 15.1 1.1

JENDL-4.0 Calculated Cross-Sections for Nd-146 at
300K
This table presents calculated cross-section values from the JENDL-4.0 library for various

neutron-induced reactions on Nd-146.[27]
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Reaction 0.0253 eV
Maxwellian
Average

Resonance
Integral

14 MeV
Fission
Spectrum
Average

(n,total) 11.28 b 12.54 b - 5.059 b 6.590 b

(n,elastic) 9.791 b 11.05 b - 2.775 b 4.771 b

(n,inelastic) - - - 1.791 b 440.6 mb

(n,2n) - - - 1.834 b 5.790 mb

(n,γ) 1.490 b 1.491 b 2.699 b 1.048 mb 21.92 mb

(n,p) - - - 2.712 mb 697.4 nb

(n,a) 145.6 nb 145.7 nb 44.54 µb 2.937 mb 3.357 µb

Experimental Protocols
A common method for measuring neutron capture cross-sections is the activation method.[26]

A general protocol for this technique is as follows:

Sample Preparation: Enriched isotopic samples of Nd-146 are prepared.

Irradiation: The samples are irradiated with a neutron beam. For the energy range of 0.5 to

2.2 MeV, neutrons can be produced from the ³H(p,n)³He reaction using a Van de Graaff

accelerator.[26]

Reference Reactions: The measurements are typically made relative to well-known standard

reactions, such as ¹⁹⁷Au(n,γ)¹⁹⁸Au.[26]

Activity Measurement: After irradiation, the gamma activity of the decay of the product

nucleus (in this case, ¹⁴⁷Nd) is measured using a high-resolution gamma-ray spectrometer.

Cross-Section Calculation: The capture cross-section is then calculated based on the

measured activity, the neutron flux (determined from the reference reaction), and the number

of target nuclei in the sample.
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Benchmarking Workflow
The process of benchmarking a simulation code for a specific nuclide like Nd-146 involves a

systematic comparison of simulated results with experimental data.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simulation Setup

Experimental Data

Execution and Analysis

Validation

Select Simulation Code
(e.g., MCNP, Serpent, Geant4)

Select Nuclear Data Library
(e.g., ENDF/B-VIII.0, JEFF-3.3)

Define Geometry and
Material Composition

Run Simulation

Obtain Experimental Data
(e.g., Cross-Sections for Nd-146)

Compare Simulation Results
with Experimental Data

Process Simulation Results

Quantify Discrepancies
and Uncertainties

Draw Conclusions on Code
and Data Performance

Click to download full resolution via product page

Caption: Workflow for benchmarking neutronics simulation codes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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